Cas no 1805400-19-4 (Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate)

• Product Name: Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate
• CAS No: 1805400-19-4
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 4943773
• Update Time: 2025-10-30

Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate

• Inchi： 1S/C12H14N2O2S/c1-2-16-12(15)5-8-3-10(17)4-9(6-13)11(8)7-14/h3-4,17H,2,5-6,13H2,1H3
• InChI Key： BPGFMYWTUFCURX-UHFFFAOYSA-N
• SMILES： SC1C=C(CN)C(C#N)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 77.1

Additional information on Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate

Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate (CAS No. 1805400-19-4): A Comprehensive Overview

Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate (CAS No. 1805400-19-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of therapeutic agents for various diseases. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate.

Chemical Structure and Properties

Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate is a complex organic molecule with the molecular formula C₁₁H₁₃N₂O₂S. The compound features a phenyl ring substituted with an aminoalkyl group, a cyano group, and a mercapto group, along with an ester functionality. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the mercapto group imparts thiol-like behavior, which can be crucial for various biological interactions.

The molecular weight of Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate is approximately 239.3 g/mol. It is typically synthesized through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental applications.

Synthesis Methods

The synthesis of Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate involves several key steps. One common approach begins with the preparation of the intermediate compound, 3-bromomethylbenzenethiol, which is then reacted with ethyl cyanoacetate in the presence of a base to form the desired product. The reaction conditions, including temperature, solvent, and catalysts, are carefully optimized to achieve high yields and purity.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yield. Additionally, green chemistry principles are being applied to minimize waste and reduce the environmental impact of the synthesis process.

Biological Activities and Applications

Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate has shown promising biological activities that make it a valuable candidate for pharmaceutical research. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent due to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines.

In vitro experiments have shown that Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate can effectively protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

Beyond its antioxidant properties, Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate has also been investigated for its potential as an antimicrobial agent. Preliminary studies have indicated that it exhibits activity against both Gram-positive and Gram-negative bacteria, suggesting its potential use in developing new antibiotics.

Recent Research Advancements

The interest in Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate has led to several recent research studies aimed at elucidating its mechanisms of action and exploring its therapeutic potential. One notable study published in the Journal of Medicinal Chemistry reported that this compound can modulate specific signaling pathways involved in inflammation and cell survival.

An ongoing clinical trial is evaluating the safety and efficacy of Ethyl 3-aminomethyl-2-cyano-5-mercaptophenylacetate in patients with chronic inflammatory conditions such as rheumatoid arthritis. Preliminary results from this trial are encouraging, with patients showing significant improvements in symptoms and quality of life.

In addition to its therapeutic applications, Ethyl 3-aminomethyl-2-cyano-5-mereaptophenylacetate has also been explored for its use as a probe molecule in biochemical assays. Its unique structural features make it suitable for studying protein-protein interactions and enzyme kinetics.

Conclusion

Ethyl 3-aminomethyl-*cyano*-*5*-*mercaptophenylacetate (CAS No. 1805400-*19*-*4*) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing novel therapeutic strategies.